Cas no 182686-82-4 (N-ethyl-2-(4-formylphenoxy)acetamide)

• Product Name: N-ethyl-2-(4-formylphenoxy)acetamide
• CAS No: 182686-82-4
• CID: 4622590
• Update Time: 2025-06-08

N-ethyl-2-(4-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(4-formylphenoxy)acetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-ethyl-2-(4-formylphenoxy)acetamide

Professional Introduction to N-ethyl-2-(4-formylphenoxy)acetamide (CAS No. 182686-82-4)

N-ethyl-2-(4-formylphenoxy)acetamide, with the CAS number 182686-82-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of a formyl group and an amide moiety in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug development.

The compound's structure, characterized by a phenolic oxygen and an ethyl substituent, contributes to its reactivity and functionality. Such structural features are often exploited in medicinal chemistry to develop molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the importance of such intermediates in the synthesis of small-molecule inhibitors targeting various biological pathways.

In the realm of drug discovery, N-ethyl-2-(4-formylphenoxy)acetamide has been explored as a precursor for designing novel therapeutic agents. The formyl group, in particular, serves as a critical site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is crucial for optimizing drug candidates for efficacy and minimal side effects.

Recent advancements in computational chemistry have enabled more precise modeling of how N-ethyl-2-(4-formylphenoxy)acetamide interacts with biological targets. These simulations have provided valuable insights into the compound's binding mechanisms, helping researchers design more effective derivatives. For instance, studies have shown that modifications around the amide bond can significantly alter the compound's pharmacokinetic properties, making it a promising candidate for further development.

The pharmaceutical industry has been particularly interested in this compound due to its potential role in addressing unmet medical needs. Researchers are investigating its derivatives as candidates for treating conditions such as inflammation, pain, and neurological disorders. The ability to fine-tune its chemical structure allows for the creation of molecules with tailored therapeutic profiles.

Moreover, the synthesis of N-ethyl-2-(4-formylphenoxy)acetamide has been optimized through various methodologies, ensuring high yields and purity suitable for industrial-scale production. Techniques such as catalytic hydrogenation and selective oxidation have been employed to introduce or remove functional groups efficiently. These advancements in synthetic chemistry have made it easier to access this compound and its derivatives for both academic and industrial applications.

The compound's significance extends beyond mere intermediates; it also serves as a building block for more complex scaffolds. By incorporating N-ethyl-2-(4-formylphenoxy)acetamide into larger molecules, researchers can explore new chemical spaces and discover novel biological activities. This approach is particularly valuable in hit-to-lead optimization, where initial hits are elaborated into lead compounds with improved properties.

Recent publications have demonstrated the utility of this compound in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The formyl group can be transformed into other functional entities like aldehydes or carboxylic acids, which are known to enhance binding interactions with target proteins. Such modifications have led to the discovery of several potent inhibitors with promising preclinical results.

In conclusion, N-ethyl-2-(4-formylphenoxy)acetamide (CAS No. 182686-82-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with therapeutic applications. As research continues to uncover new ways to utilize this compound, its importance in drug development is likely to grow even further.